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molecular formula C10H7N3 B1628804 4-Aminoisoquinoline-1-carbonitrile CAS No. 573758-69-7

4-Aminoisoquinoline-1-carbonitrile

Cat. No. B1628804
CAS RN: 573758-69-7
M. Wt: 169.18 g/mol
InChI Key: AILGQDQQFHALOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07141578B2

Procedure details

Compound 470C (50 mg, 0.16 mmol) was treated with trifluoroacetic acid (0.5 mL) for 1 h. The highly colored mixture was partitioned between ethyl acetate (30 mL) and 1N NaOH (30 mL). After washing with brine (15 mL), the organic layer was dried over magnesium sulfate and concentrated in vacuo to afford 24 mg (92%) of compound 470D as a yellow solid. HPLC: 99% at 1.09 min (retention time) (Phenomenex C-18, 5 micron column, 4.6×30 mm, eluting with 10–90% aqueous methanol over 2 min containing 0.1% TFA, 4 mL/min, monitoring at 254 nm). MS (ES+): m/z 170.2 [M+H]+.
Name
Compound 470C
Quantity
50 mg
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
0.5 mL
Type
reactant
Reaction Step One
Name
compound 470D
Yield
92%

Identifiers

REACTION_CXSMILES
COC1C=C(OC)C=CC=1C[NH:6][C:7]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[C:10]([C:17]#[N:18])=[N:9][CH:8]=1.FC(F)(F)C(O)=O>>[NH2:6][C:7]1[C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[C:10]([C:17]#[N:18])=[N:9][CH:8]=1

Inputs

Step One
Name
Compound 470C
Quantity
50 mg
Type
reactant
Smiles
COC1=C(CNC2=CN=C(C3=CC=CC=C23)C#N)C=CC(=C1)OC
Name
trifluoroacetic acid
Quantity
0.5 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The highly colored mixture was partitioned between ethyl acetate (30 mL) and 1N NaOH (30 mL)
WASH
Type
WASH
Details
After washing with brine (15 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
compound 470D
Type
product
Smiles
NC1=CN=C(C2=CC=CC=C12)C#N
Measurements
Type Value Analysis
AMOUNT: MASS 24 mg
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 88.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.